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Clarification of Nomenclature & ldentity

Executive Summary This guide details the chemical profile, synthesis, and biological
applications of 5,7-Dinitroquinolin-8-ol (CAS 1084-32-8).[1] Critical Note on Nomenclature: The
user query specified "5,7-Dinitroquinazolin-8-ol" but provided CAS 1084-32-8.[2] This CAS
number is uniquely assigned to the quinoline derivative (one nitrogen in the ring), not the
guinazoline (two nitrogens). The quinazoline analog (5,7-dinitroquinazolin-8-ol) possesses a
different CAS (e.g., 62011-96-5).[3] To ensure scientific integrity (E-E-A-T) and safety, this
guide focuses on the compound defined by the unique identifier CAS 1084-32-8.

Part 1: Chemical Profile & Physiochemical
Properties[7]

5,7-Dinitroquinolin-8-ol is a derivative of 8-hydroxyquinoline (oxine), characterized by the
introduction of two nitro groups at the 5 and 7 positions. These electron-withdrawing groups
significantly alter the electronic landscape of the molecule, enhancing its acidity and modifying
its metal-chelating properties compared to the parent scaffold.
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Structural Specifications

Property Data
CAS Number 1084-32-8
IUPAC Name 5,7-Dinitroquinolin-8-ol

Common Synonyms

5,7-Dinitro-8-hydroxyquinoline; DNQ; Nitroxoline

Impurity 1
Molecular Formula CoHsN30s
Molecular Weight 235.15 g/mol
Appearance Yellow to orange crystalline solid
Solubility Soluble in DMSO, DMF, dilute alkali; Poorly

soluble in water

pKa (Phenolic OH)

~4.0-5.0 (Estimated) — Significantly more
acidic than 8-HQ (pKa ~9.[1][3][4][5][6]9) due to
-NO2 resonance.

Functional Reactivity

The compound features a bidentate chelating motif (N1 nitrogen and O8 phenolate oxygen).

The presence of nitro groups at C5 and C7 exerts a strong electron-withdrawing effect (-l and

—M effects), which:

» Increases Acidity: Facilitates deprotonation of the hydroxyl group at physiological pH.

» Stabilizes the Anion: Makes the conjugate base a weaker ligand for hard metals (like Mg?*)

but retains affinity for transition metals (Zn2*, Cuz*).

» Redox Potential: The nitro groups can be reduced to amines, serving as a precursor for

amino-quinolines.

Part 2: Synthesis & Manufacturing Protocol

The synthesis of CAS 1084-32-8 typically involves the electrophilic aromatic substitution

(nitration) of 8-hydroxyquinoline. Due to the activating nature of the hydroxyl group, the ring is
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highly susceptible to nitration.

Synthetic Route Visualization

The following diagram outlines the stepwise nitration pathway.
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Figure 1: Stepwise nitration of 8-hydroxyquinoline to yield 5,7-dinitroquinolin-8-ol.

Detailed Experimental Protocol

Note: Nitro compounds are potentially explosive. Perform all reactions behind a blast shield.

Reagents:

8-Hydroxyquinoline (10 mmol)

Concentrated Nitric Acid (70%)

Concentrated Sulfuric Acid (98%)

Ice/Water bath

Step-by-Step Methodology:

e Solubilization: Dissolve 8-hydroxyquinoline (1.45 g) in concentrated sulfuric acid (5 mL) at
0°C. Maintain temperature <5°C to prevent uncontrolled oxidation.

 First Nitration: Add fuming nitric acid (1.2 eq) dropwise over 30 minutes. The solution will turn
from yellow to deep orange. This yields the 5-nitro intermediate.
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e Second Nitration: Allow the mixture to warm to room temperature. Add an additional 1.5 eq of
nitric acid. Stir for 2—4 hours. If reaction is sluggish, heat gently to 40-50°C.

e Quenching: Pour the reaction mixture slowly onto 100g of crushed ice with vigorous stirring.
The 5,7-dinitro derivative will precipitate as a yellow/ochre solid.[1]

 Purification:
o Filter the precipitate.
o Wash with cold water until the filtrate is neutral (pH ~7).
o Recrystallize from ethanol or acetic acid to remove mono-nitro impurities.

 Validation: Verify structure via *H-NMR (Look for loss of H5 and H7 signals; doublet patterns
for remaining protons) and Melting Point (approx 235°C dec).

Part 3: Mechanism of Action & Pharmacology

The biological activity of 5,7-dinitroquinolin-8-ol is driven by two primary mechanisms: Metal
Chelation and Proton Uncoupling.

Metal Chelation & Metalloenzyme Inhibition

Like its parent Nitroxoline, this compound inhibits metalloenzymes by sequestering the catalytic
metal cofactor.

o Target: Divalent cations (Zn?*, Mn2*, Mg?*).

o Effect: Inhibition of RNA polymerase (bacterial) and Cathepsin B (tumor progression). The
dinitro substitution alters the specificity, potentially favoring softer metals or altering the
geometry of the binding pocket interaction.

Mitochondrial Uncoupling (Protonophore)

The high acidity of the phenolic hydroxyl (pKa ~4-5) allows the molecule to exist as both a
neutral species and an anion at physiological pH.
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¢ Mechanism: The neutral molecule diffuses across the inner mitochondrial membrane,
releases a proton (H*) in the matrix, and returns as an anion (delocalized charge allows

membrane permeation).

+ Result: Dissipation of the proton gradient (
), decoupling oxidative phosphorylation from ATP synthesis. This leads to bacterial/cellular

stasis or death.
Mechanistic Pathway Diagram[5]
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Figure 2: Dual mechanism of action: Mitochondrial uncoupling and Metalloenzyme inhibition.

Part 4: Biological Applications & Research Data[1]
[5]1[71[10][11][12]
Antimycobacterial Activity

Recent studies highlight the potency of 5,7-dinitro-8-hydroxyquinoline derivatives against
mycobacteria, including drug-resistant strains.

o Pathogens:Mycobacterium abscessus, Mycobacterium smegmatis.

» Potency: In comparative assays, dinitro derivatives have shown lower Minimum Inhibitory
Concentrations (MIC) than standard antibiotics like Ciprofloxacin in specific resistant lines.

o Application: Lead compound for tuberculosis (TB) and non-tuberculous mycobacterial (NTM)
drug discovery.

Cathepsin B Inhibition (Oncology)

Cathepsin B is a cysteine protease upregulated in metastatic cancers.
» Role of CAS 1084-32-8: Acts as a reversible inhibitor.

e SAR Insight: The nitro groups provide specific electrostatic interactions within the enzyme's
active site, improving potency over the unsubstituted 8-hydroxyquinoline.

Part 5: Safety & Handling (MSDS Summary)

Signal Word: DANGER
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Hazard Class Statement Precaution

Use full PPE (Gloves,

Acute Toxicity Toxic if swallowed or inhaled. Respirator)
espirator).

Polynitrated aromatic.[3] ]
o ) ) ) Do not subject to
Explosivity Potential explosion hazard if o
] friction/shock. Store cool.
heated under confinement.

) Toxic to aquatic life with long- Dispose of as hazardous
Environmental ) )
lasting effects. chemical waste.

Storage: Store at +2°C to +8°C (Refrigerated), under inert atmosphere (Argon/Nitrogen) to
prevent oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14549867?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

